Cas no 33876-20-9 (1-Pyrrolidinecarboxylic acid, 2-(1H-tetrazol-5-yl)-, phenylmethyl ester,(2S)-)

• Product Name: 1-Pyrrolidinecarboxylic acid, 2-(1H-tetrazol-5-yl)-, phenylmethyl ester,(2S)-
• CAS No: 33876-20-9
• MF: C₁₃H₁₅N₅O₂
• MW: 273.290501832962
• CID: 1465768
• PubChem ID: 11521913
• Update Time: 2025-04-20

1-Pyrrolidinecarboxylic acid, 2-(1H-tetrazol-5-yl)-, phenylmethyl ester,(2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-(1H-tetrazol-5-yl)-, phenylmethyl ester,(2S)-
• (2S)-2-(1H-tetrazol-5-yl)-pyrrolidine-1-carboxylic acid benzyl ester
• (S)-2-(1H-tetrazol-5-yl)-pyrrolidin-1-carboxylic acid benzyl ester
• (S)-2-(1H-tetrazol-5-yl)pyrrolidine-1-carboxylic acid benzyl ester
• (S)-2-(1H-tetrazol-5-yl)pyrrolydine-1-carboxylic acid benzyl ester
• (S)-2-(tetrazol-5-yl)pyrrolidine-1-carboxylic acid benzyl ester
• 5-[(2S)-1-(benzyloxycarbonyl)pyrrolidine-2-yl]tetrazole
• WSZJKMUGRXLXDQ-NSHDSACASA-N
• SCHEMBL672317
• (S)-Benzyl 2-(1H-tetrazol-5-yl)pyrrolidine-1-carboxylate
• DB-322105
• 33876-20-9

• Inchi： 1S/C13H15N5O2/c19-13(20-9-10-5-2-1-3-6-10)18-8-4-7-11(18)12-14-16-17-15-12/h1-3,5-6,11H,4,7-9H2,(H,14,15,16,17)/t11-/m0/s1
• InChI Key： WSZJKMUGRXLXDQ-NSHDSACASA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC[C@H]1C1N=NNN=1)=O

Computed Properties

• Exact Mass: 273.12300
• Monoisotopic Mass: 273.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84Ų
• XLogP3: 1.2

Experimental Properties

• PSA: 84.00000
• LogP: 1.61130